8-Chloro-3-methoxy-5H-benzo[b][1,4]benzoxazepin-6-one
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a convenient one-pot two-step strategy for the synthesis of the novel tricyclic system 9-chloro-4-methyl-6,11-dihydro-5H-benzo[b]pyrimido[4,5-e][1,4]diazepine was synthesized through the heterocyclization reaction of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine with 4-chloro-o-phenylenediamine under basic conditions .Molecular Structure Analysis
The molecular structure of 8-Chloro-3-methoxy-5H-benzo[b][1,4]benzoxazepin-6-one is characterized by a benzoxazepin ring, which is a seven-membered heterocyclic compound containing nitrogen and oxygen . This structure is a key component of many pharmacologically active compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds typically involve a heterocyclization reaction followed by various treatments with secondary amines . The reaction conditions often involve the use of basic conditions and solvents such as dimethyl sulphoxide .Scientific Research Applications
Chemical Transformations and Synthesis
Novel Ring Transformations
Research by Stringer et al. (1984, 1985) explored the treatment of 8-substituted 5-methyl-1,3-dihydro-2H-1-benzazepin-2-ones, including the 8-methoxy derivative, with phosphoryl chloride. This led to novel products and provided insights into the mechanistic pathways of these chemical transformations, showcasing the compound's utility in complex organic syntheses (Stringer et al., 1984), (Stringer et al., 1985).
Synthesis of Derivatives
Research by Kurasawa et al. (1988) and Bremner et al. (1984) focused on synthesizing various derivatives of benzoxazepines, including 8-methoxy-5-phenyl-1,3-dihydro-2H-1-benzazepin-2-one, which is closely related to the compound . These studies provide valuable information on the synthesis pathways and potential modifications of such compounds (Kurasawa et al., 1988), (Bremner et al., 1984).
Pharmacological Studies and Molecular Activity
Dopaminergic Activity
Pfeiffer et al. (1982) examined the dopaminergic activity of substituted benzazepines, including compounds structurally similar to 8-Chloro-3-methoxy-5H-benzo[b][1,4]benzoxazepin-6-one. This research contributes to understanding the potential pharmacological effects of such compounds (Pfeiffer et al., 1982).
Neurochemical Study
Liégeois et al. (1994) investigated pyridobenzoxazepine derivatives for their neurochemical profiles. Although not directly studying this compound, their work on related compounds provides insights into how similar structures might interact with central nervous system receptors (Liégeois et al., 1994).
Crystallography and Molecular Structure
- Supramolecular Assemblies: Research by Acosta et al. (2015) and others has explored the molecular structures and supramolecular assemblies of benzazepine derivatives. These studies are crucial for understanding the physical and chemical properties of compounds like this compound, as they provide detailed insights into their crystal structures and molecular conformations (Acosta et al., 2015).
Future Directions
The future directions for research on 8-Chloro-3-methoxy-5H-benzo[b][1,4]benzoxazepin-6-one could involve further exploration of its potential pharmacological activities, given its structural similarity to other pharmacologically active compounds . Additionally, further studies could be conducted to explore its synthesis, chemical reactions, and physical and chemical properties.
Mechanism of Action
For example, Oxcarbazepine, a dibenzoxazepine derivative, has been shown to exert antiepileptic activity by blocking voltage-dependent sodium channels in the brain .
The pharmacokinetics of dibenzoxazepines can vary depending on the specific compound. For instance, Oxcarbazepine is rapidly reduced by cytosolic enzymes in the liver to its active metabolite, which is responsible for the drug’s pharmacological effect .
Properties
IUPAC Name |
8-chloro-3-methoxy-5H-benzo[b][1,4]benzoxazepin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO3/c1-18-9-3-5-13-11(7-9)16-14(17)10-6-8(15)2-4-12(10)19-13/h2-7H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVFXAMGBKDTXTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC3=C(C=C(C=C3)Cl)C(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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